(S)-norcoclaurinium(1+)
Overview
Description
(S)-norcoclaurinium(1+) is an organic cation that is the conjugate base of (S)-norcoclaurine: major species at pH 7.3. It is an organic cation and an ammonium ion derivative. It is a conjugate acid of a (S)-norcoclaurine.
Scientific Research Applications
Enzymatic Reactions and Biosynthesis
- Norcoclaurine Synthase and Benzylisoquinoline Alkaloids : Norcoclaurine synthase catalyzes an asymmetric Pictet-Spengler condensation of dopamine and 4-hydroxyphenylacetaldehyde to form (S)-norcoclaurine, marking the first committed step in the biosynthesis of benzylisoquinoline alkaloids, which include morphine and codeine. This reaction is key in understanding the enzymatic production of these significant alkaloids (Luk et al., 2007).
Biochemical Analysis
- Higenamine in Urine Analysis : In the context of doping control, the analysis of higenamine (another name for norcoclaurine) in urine samples using advanced chromatography techniques is crucial for identifying substance abuse in sports. This research aids in maintaining fair play in athletics (Grucza et al., 2018).
Medicinal Properties
- Anti-Alzheimer and Antioxidant Effects : Norcoclaurine demonstrates potential in managing diabetes, Alzheimer's disease, and related conditions. Its ability to improve memory and recovery of antioxidant enzymes in diabetic rats highlights its medicinal significance (Khan et al., 2022).
Structural and Mechanistic Insights
- Structural Analysis of Norcoclaurine Synthase : Understanding the structural basis and enzymatic mechanism of norcoclaurine synthase is critical in deciphering the biosynthesis of benzylisoquinoline alkaloids. Crystallographic studies provide insights into the enzyme's function and potential for biocatalytic applications (Ilari et al., 2009).
Role in Plant Metabolism
- Central Intermediate in Alkaloid Biosynthesis : (S)-norcoclaurine serves as a pivotal intermediate in the biosynthesis of a range of alkaloids in plants, playing a crucial role in the metabolic pathways leading to various pharmacologically active compounds (Stadler et al., 1989).
Enantioselectivity and Biocatalysis
- Enantioselectivity in Nature : The specific enantioselective properties of (S)-norcoclaurine are of interest in the context of asymmetric syntheses of tetrahydroisoquinoline alkaloids, providing a basis for developing enantioselective biocatalytic processes (Ghirga et al., 2016).
properties
Product Name |
(S)-norcoclaurinium(1+) |
|---|---|
Molecular Formula |
C16H18NO3+ |
Molecular Weight |
272.32 g/mol |
IUPAC Name |
(1S)-1-[(4-hydroxyphenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-2-ium-6,7-diol |
InChI |
InChI=1S/C16H17NO3/c18-12-3-1-10(2-4-12)7-14-13-9-16(20)15(19)8-11(13)5-6-17-14/h1-4,8-9,14,17-20H,5-7H2/p+1/t14-/m0/s1 |
InChI Key |
WZRCQWQRFZITDX-AWEZNQCLSA-O |
Isomeric SMILES |
C1C[NH2+][C@H](C2=CC(=C(C=C21)O)O)CC3=CC=C(C=C3)O |
Canonical SMILES |
C1C[NH2+]C(C2=CC(=C(C=C21)O)O)CC3=CC=C(C=C3)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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